N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C11H6BrN3O3S/c12-8-4-3-7(19-8)10-14-15-11(18-10)13-9(16)6-2-1-5-17-6/h1-5H,(H,13,15,16)
• InChI Key: OBVJNVPCMBHAGU-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NN=C(O2)C3=CC=C(S3)Br
• Molecular Formula: C11H6BrN3O3S
• Molecular Weight: 340.15 g/mol

Description

N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide, also known as BTOF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BTOF is a heterocyclic organic compound that contains a furan ring and an oxadiazole ring. It has a molecular formula of C13H7BrN4O2 and a molecular weight of 341.13 g/mol.

Scientific Research Applications

Application in Antibacterial Activity

Specific Scientific Field

Medicinal Chemistry

Summary of the Application

Furan derivatives have taken on a special position in the realm of medicinal chemistry due to their remarkable therapeutic efficacy. They have been employed as medicines in a number of distinct disease areas.

Methods of Application or Experimental Procedures

The inclusion of the furan nucleus is an essential synthetic technique in the search for new drugs.

Results or Outcomes

Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been used to create numerous innovative antibacterial agents.

Application in Synthesis of Imine Derivatives

Specific Scientific Field

Organic Chemistry

Summary of the Application

Imine derivatives have been synthesized via Suzuki cross coupling of N - (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine with various arylboronic acids.

Methods of Application or Experimental Procedures

The Suzuki cross coupling of N - (4-bromophenyl)-1- (3-bromothiophen-2-yl)methanimine with various arylboronic acids has been investigated.

Results or Outcomes

A variety of imine derivatives have been synthesized in moderate to good yields (58–72%).

Application in Antimicrobial Activity

Specific Scientific Field

Pharmaceutical Chemistry

Summary of the Application

Furan derivatives have been used to develop a wide range of antimicrobial drugs. These compounds have shown effectiveness against both gram-positive and gram-negative bacteria.

Methods of Application or Experimental Procedures

The synthesis of furan derivatives for antimicrobial applications typically involves the condensation of primary amines with carbonyl compounds.

Results or Outcomes

Furan-containing compounds have shown broad-spectrum biological activities, including antimicrobial effects. They have been used to treat multi-resistant illnesses with distinct mechanisms of action.

Application in Organic Synthesis

Summary of the Application

Furan derivatives have been used in the synthesis of various organic compounds. They are key components of pigments, dyes, polymer stabilizers, and corrosion inhibitors.

Methods of Application or Experimental Procedures

The synthesis of furan derivatives for organic synthesis often involves the Suzuki cross-coupling reaction.

Results or Outcomes

A variety of organic compounds have been synthesized using furan derivatives. These compounds have shown a wide range of industrial and pharmaceutical potential.

Application in Antibacterial Activity

Summary of the Application

Furan derivatives have been used to develop a wide range of antibacterial drugs. These compounds have shown effectiveness against both gram-positive and gram-negative bacteria.

Methods of Application or Experimental Procedures

The synthesis of furan derivatives for antibacterial applications typically involves the condensation of primary amines with carbonyl compounds.

Results or Outcomes

Furan-containing compounds have shown broad-spectrum biological activities, including antibacterial effects. They have been used to treat multi-resistant illnesses with distinct mechanisms of action.